Cas no 2649071-66-7 (8,8-difluorotricyclo3.2.1.0,2,7octane-1-carbaldehyde)

• Product Name: 8,8-difluorotricyclo3.2.1.0,2,7octane-1-carbaldehyde
• CAS No: 2649071-66-7
• MF: C₉H₁₀F₂O
• MW: 172.171909809113
• MDL: MFCD32668299
• CID: 5680259
• PubChem ID: 146155669
• Update Time: 2025-11-02

8,8-difluorotricyclo3.2.1.0,2,7octane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2649071-66-7
• EN300-26658422
• 8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carbaldehyde
• Z4416435041
• 8,8-difluorotricyclo3.2.1.0,2,7octane-1-carbaldehyde

• MDL： MFCD32668299
• Inchi： 1S/C9H10F2O/c10-9(11)5-1-2-6-7(3-5)8(6,9)4-12/h4-7H,1-3H2
• InChI Key： IIFZERVHNSQICL-UHFFFAOYSA-N
• SMILES： FC1(C2CCC3C(C2)C31C=O)F

Computed Properties

• Exact Mass: 172.06997126g/mol
• Monoisotopic Mass: 172.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 200.8±30.0 °C(Predicted)